Cas no 2098198-51-5 ((S)-(-)-Dropropizine N,N-Dioxide)

(S)-(-)-Dropropizine N,N-Dioxide structure
2098198-51-5 structure
Product Name:(S)-(-)-Dropropizine N,N-Dioxide
CAS No:2098198-51-5
MF:C13H20N2O4
MW:0
CID:4757775
Update Time:2025-10-30

(S)-(-)-Dropropizine N,N-Dioxide Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-Dropropizine N,N-Dioxide

Experimental Properties

  • pka: 12.52±0.20(Predicted)

(S)-(-)-Dropropizine N,N-Dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D681535-10mg
(S)-(-)-Dropropizine N,N-Dioxide
2098198-51-5
10mg
$ 138.00 2023-09-07
TRC
D681535-50mg
(S)-(-)-Dropropizine N,N-Dioxide
2098198-51-5
50mg
$ 604.00 2023-09-07
TRC
D681535-100mg
(S)-(-)-Dropropizine N,N-Dioxide
2098198-51-5
100mg
$ 1092.00 2023-09-07

Additional information on (S)-(-)-Dropropizine N,N-Dioxide

Comprehensive Overview of (S)-(-)-Dropropizine N,N-Dioxide (CAS No. 2098198-51-5): Properties, Applications, and Research Insights

(S)-(-)-Dropropizine N,N-Dioxide (CAS No. 2098198-51-5) is a chiral derivative of dropropizine, a well-known antitussive agent. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications and unique stereochemical properties. The N,N-Dioxide modification enhances its solubility and bioavailability, making it a promising candidate for drug development. Researchers are particularly interested in its enantiomeric purity, as the (S)-(-)-configuration often exhibits distinct pharmacological activity compared to its R-(+)-counterpart.

In recent years, the demand for chiral pharmaceuticals has surged, driven by the need for more targeted and efficient therapies. (S)-(-)-Dropropizine N,N-Dioxide aligns with this trend, as its stereospecificity may reduce side effects and improve efficacy. The compound's CAS No. 2098198-51-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry and drug formulation. Its potential applications extend beyond cough suppression, with ongoing studies exploring its role in neuropharmacology and inflammatory modulation.

The synthesis of (S)-(-)-Dropropizine N,N-Dioxide involves advanced asymmetric oxidation techniques, a hot topic in green chemistry and sustainable synthesis. Researchers are optimizing methods to achieve high enantiomeric excess (ee) while minimizing environmental impact. This aligns with the pharmaceutical industry's shift toward eco-friendly processes, a key concern for modern consumers and regulatory bodies. The compound's N,N-Dioxide moiety also contributes to its stability, a critical factor for drug shelf-life and storage conditions.

From a pharmacokinetic perspective, (S)-(-)-Dropropizine N,N-Dioxide exhibits improved metabolic resistance compared to its parent molecule. This property is particularly valuable in designing extended-release formulations, a trending area in personalized medicine. Its logP value and hydrogen bonding capacity have been extensively studied to predict blood-brain barrier permeability, a frequent search query among neuroscientists and drug developers.

The compound's spectroscopic characterization, including NMR and HPLC-MS data, is well-documented in literature, addressing a common need for analytical reference standards. Quality control laboratories often seek CAS No. 2098198-51-5 for method validation, especially in chiral separation techniques. Recent advancements in hyphenated chromatography have enabled more precise quantification of its enantiomeric purity, a critical parameter for regulatory submissions.

Emerging research suggests potential synergies between (S)-(-)-Dropropizine N,N-Dioxide and ion channel modulators, opening new avenues for combination therapies. This intersects with the growing interest in multi-target drugs for complex diseases. The compound's safety profile and toxicity data are also being systematically evaluated, responding to the pharmaceutical industry's emphasis on translational research.

In the context of intellectual property, several patents covering crystal forms and pharmaceutical compositions of (S)-(-)-Dropropizine N,N-Dioxide have been filed recently. This reflects the compound's commercial potential and the competitive landscape of respiratory therapeutics. The CAS No. 2098198-51-5 serves as a crucial identifier in these legal documents, facilitating prior art searches and freedom-to-operate analyses.

From a market perspective, the global demand for specialty chiral compounds like (S)-(-)-Dropropizine N,N-Dioxide is projected to grow significantly. This trend is driven by the increasing prevalence of chronic respiratory conditions and the need for precision medicines. Manufacturers are investing in continuous flow chemistry to scale up production while maintaining stereochemical integrity, addressing common challenges in process chemistry.

In conclusion, (S)-(-)-Dropropizine N,N-Dioxide (CAS No. 2098198-51-5) represents a fascinating case study in modern pharmaceutical development. Its unique structural features, combined with evolving therapeutic applications, position it as a compound of enduring scientific and commercial interest. As research continues to unravel its full potential, this molecule will likely remain at the forefront of chiral drug innovation and respiratory pharmacology.

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